Cas no 2227782-67-2 ((1S)-2-amino-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• CAS No: 2227782-67-2
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6023840
• PubChem ID: 96741793
• Update Time: 2025-06-08

(1S)-2-amino-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol
• 2227782-67-2
• EN300-1773743
• (1S)-2-amino-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol

• Inchi： 1S/C9H11N3O/c10-5-8(13)7-6-12-4-2-1-3-9(12)11-7/h1-4,6,8,13H,5,10H2/t8-/m0/s1
• InChI Key： XGOYRYRJIZEZIU-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1=CN2C=CC=CC2=N1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on (1S)-2-amino-1-{imidazo1,2-apyridin-2-yl}ethan-1-ol

Compound Introduction: (1S)-2-amino-1-{imidazo[1,2-apyridin-2-yl}ethan-1-ol (CAS No. 2227782-67-2)

(1S)-2-amino-1-{imidazo[1,2-apyridin-2-yl}ethan-1-ol, identified by its CAS number 2227782-67-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the imidazo[1,2-a]pyridine scaffold, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of nitrogen atoms within its molecular framework imparts distinct pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

The< strong>imino[1,2-a]pyridine core of this molecule is a privileged scaffold in medicinal chemistry, frequently explored for its ability to interact with various biological targets. The presence of an amino group at the 2-position and an ethanolic side chain at the 1-position enhances its reactivity and binding affinity. This structural configuration allows for diverse modifications, enabling chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles. The stereochemistry at the chiral center (indicated by the (1S) configuration) further influences its biological activity, underscoring the importance of enantioselective synthesis.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that< strong>(1S)-2-amino-1-{imidazo[1,2-apyridin-2-yl}ethan-1-ol exhibits promising binding affinity with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies indicate that it may interact with kinases and other signaling molecules, potentially modulating pathways relevant to inflammation, cancer, and neurodegenerative diseases. These findings align with the growing interest in imidazo[1,2-a]pyridine derivatives as scaffolds for next-generation therapeutics.

The< strong>pharmacological potential of this compound is further highlighted by its structural similarity to known bioactive molecules. By leveraging structure-based drug design strategies, researchers have identified key pharmacophoric elements that contribute to its biological activity. The imidazo[1,2-a]pyridine moiety is particularly noteworthy for its ability to engage with target proteins through hydrogen bonding and hydrophobic interactions. Additionally, the amino and hydroxyl functional groups provide opportunities for further derivatization, allowing for the creation of analogs with enhanced potency and selectivity.

In vitro studies have begun to elucidate the mechanism of action of< strong>(1S)-2-amino-1-{imidazo[1,2-apyridin-2-yl}ethan-1-ol. Initial experiments suggest that it may inhibit the activity of specific enzymes by competing with natural substrates or by inducing conformational changes in the target protein. Furthermore, its ability to cross cell membranes suggests potential for oral administration, a crucial factor in drug development. These preliminary findings are encouraging and warrant further investigation into its therapeutic applications.

The synthesis of< strong>(1S)-2-amino-1-{imidazo[1,2-apyridin-2-yl}ethan-1-ol presents both challenges and opportunities for synthetic chemists. The construction of the imidazo[1,2-a]pyridine core requires multi-step reactions involving cyclization and functional group transformations. Recent developments in transition metal-catalyzed reactions have provided efficient routes to this scaffold, enabling scalable synthesis. Additionally, chiral resolution techniques have been employed to isolate the (1S) enantiomer with high purity, ensuring that subsequent biological evaluations are conducted with well-characterized material.

The< strong>biological evaluation of this compound is ongoing across multiple research groups. Preclinical studies are being designed to assess its efficacy and safety profile in relevant disease models. These studies aim to validate its potential as a therapeutic agent and identify any adverse effects associated with its use. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory discoveries into tangible clinical benefits.

The future prospects for< strong>(1S)-2-amino-1-{imidazo[1,2-a]pyridin-2-yl}ethan-1-ol are bright, given its structural features and preliminary biological activity. Continued research is expected to uncover new therapeutic applications and optimize its pharmacological properties. Advances in synthetic methodologies will also contribute to more efficient production processes, making this compound more accessible for further development. As our understanding of biological pathways grows, so too will the opportunities to harness the potential of this remarkable molecule.